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In the landscape of modern chemical research, particularly in the realms of drug discovery and
molecular imaging, the strategic incorporation of fluorine into organic molecules is a paramount
technique for modulating their physicochemical and biological properties. Among the diverse
array of fluorinated building blocks, 2-Fluoroethyl acetate emerges as a compound of
significant interest due to its unique reactivity and versatile applications. This guide provides an
in-depth exploration of the potential research applications of 2-Fluoroethyl acetate, offering
technical insights, validated protocols, and a forward-looking perspective for researchers,
scientists, and professionals in drug development.

Core Properties and Synthesis of 2-Fluoroethyl
Acetate

2-Fluoroethyl acetate (CsH7FO3) is a colorless liquid characterized by its distinct reactivity
conferred by the fluorine atom on the ethyl chain.[1] This structural feature makes it a valuable
intermediate in a variety of chemical transformations.

Table 1: Physicochemical Properties of 2-Fluoroethyl Acetate
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Property Value Reference
Molecular Formula CaH7FO2 [2]
Molecular Weight 106.10 g/mol [3]
Boiling Point 78.8 °C [2]
Flash Point 2.7°C [2]
Density 1.098 g/mL at 25 °C [2]
Refractive Index n20/D 1.375 [2]
Solubility Soluble in water [2]

The synthesis of 2-Fluoroethyl acetate is most commonly achieved through nucleophilic
fluorination, a cornerstone of organofluorine chemistry. The halogen exchange method, in
particular, is widely employed for its efficiency and positional specificity.[4]

Generalized Synthesis Pathway: Halogen Exchange

The fundamental principle of this synthesis involves the displacement of a halide (typically
chlorine or bromine) with a fluoride ion. This reaction is often facilitated by a phase-transfer
catalyst to enhance the interaction between the solid inorganic fluoride salt and the organic
substrate in a liquid phase.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
¢ 2. nbinno.com [nbinno.com]
¢ 3. fishersci.com [fishersci.com]

e 4. CN102875370A - Method for synthesizing fluoro-ethyl acetate and fluoro-methyl acetate -
Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [The Versatility of 2-Fluoroethyl Acetate: A Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200532/docs#the-versatility-of-2-fluoroethyl-
acetate-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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